(S)-(9H-Fluoren-9-yl)methyl 4-(4-((tert-butoxycarbonyl)amino)butyl)-2,5-dioxooxazolidine-3-carboxylate

• IUPAC Name: 9H-fluoren-9-ylmethyl (4S)-4-[4-[(2-methylpropan-2-yl)oxycarbonylamino]butyl]-2,5-dioxo-1,3-oxazolidine-3-carboxylate
• InChI: InChI=1S/C27H30N2O7/c1-27(2,3)36-24(31)28-15-9-8-14-22-23(30)35-26(33)29(22)25(32)34-16-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h4-7,10-13,21-22H,8-9,14-16H2,1-3H3,(H,28,31)/t22-/m0/s1
• InChI Key: PQNMPFJSCQTRTD-QFIPXVFZSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCCCC1C(=O)OC(=O)N1C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Isomeric SMILES: CC(C)(C)OC(=O)NCCCC[C@H]1C(=O)OC(=O)N1C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Molecular Formula: C27H30N2O7
• Molecular Weight: 494.5 g/mol

Description

The compound “(S)-(9H-Fluoren-9-yl)methyl 4-(4-((tert-butoxycarbonyl)amino)butyl)-2,5-dioxooxazolidine-3-carboxylate” is a complex organic molecule. It contains a tert-butoxycarbonyl (BOC) group, which is a protecting group used in organic synthesis. The BOC group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide.

Synthesis Analysis

The synthesis of such compounds often involves the use of the tert-butyloxycarbonyl (Boc) group for the protection of the Nα-amino moiety. The stepwise removal of Boc is achieved by treatment with acid, most often TFA, which is a strong acid, but a relatively weak nucleophile. Side-chain protecting groups are often based on TFA stable benzyl (Bn) groups, which are cleaved with very strong acid, primarily anhydrous hydrogen fluoride (HF).

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple functional groups. The tert-butyloxycarbonyl (Boc) group is used for Nα-amino protecting, which is selectively removed via β-elimination under strongly basic conditions. The orthogonal side-chain protection groups are often based on highly acid labile tert-butyl groups.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex due to the presence of multiple reactive groups. The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide. The resulting protected AAILs were used as the starting materials in dipeptide synthesis with commonly used coupling reagents.

Safety And Hazards

The safety data sheet for a similar compound indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The use of tert-butyloxycarbonyl-protected amino acid ionic liquids (AAILs) in organic synthesis is a promising area of research. These AAILs can be used as starting materials in dipeptide synthesis, expanding the applicability of AAILs. This suggests potential future directions for the use of “(S)-(9H-Fluoren-9-yl)methyl 4-(4-((tert-butoxycarbonyl)amino)butyl)-2,5-dioxooxazolidine-3-carboxylate” in organic synthesis and peptide synthesis.